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Compound of Interest

Compound Name: Jte-607

Cat. No.: B1662373 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) requirements, and disposal procedures for JTE-607, a cytokine synthesis

inhibitor. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
JTE-607 is classified with the following hazards:

Acute oral toxicity (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

The signal word for this compound is Warning.[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1662373?utm_src=pdf-interest
https://www.benchchem.com/product/b1662373?utm_src=pdf-body
https://www.benchchem.com/product/b1662373?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110133/JTE-607-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) and Handling
Proper PPE is mandatory when handling JTE-607 to minimize exposure and ensure personal

safety.

Protection Type Specific Recommendations

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection

Wear protective gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing as

necessary to prevent skin contact.[1]

Respiratory Protection

Use only in a well-ventilated area, such as a

chemical fume hood.[1] If ventilation is

inadequate, use a suitable respirator.

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke when using this product.[1]

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Type First Aid Procedure

Ingestion

If swallowed, rinse mouth. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1]

Inhalation

If inhaled, remove the victim to fresh air and

keep at rest in a position comfortable for

breathing.[1]

Skin Contact

If on skin, wash with plenty of soap and water.[1]

Take off contaminated clothing and wash it

before reuse.[1]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1]

Storage and Disposal
Proper storage and disposal are essential for safety and environmental protection.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, keep at -20°C for up to one month or -80°C for up to six months,

protected from moisture.[2]

Cayman Chemical recommends storing at -20°C.[3][4]

Disposal:

Dispose of JTE-607 and any contaminated materials as hazardous chemical waste.

Containers should be sent to an approved waste disposal plant.[5][6]

Do not allow the chemical to enter sewers or waterways.
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Spill Response Workflow
A chemical spill of JTE-607 requires a prompt and systematic response to mitigate hazards.

The following diagram outlines the necessary steps.

Evacuate Immediate Area

Alert Others in the Vicinity

Assess the Spill

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill with Absorbent Material

Carefully Collect Contaminated Material

Clean the Spill Area

Place Waste in a Labeled, Sealed Container Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of JTE-607.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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